Mono-(7-carboxy-4-methylheptyl) phthalate-d4

• Molecular Formula: C17H22O6
• Molecular Weight: 326.38 g/mol
• InChI: InChI=1S/C17H22O6/c1-12(6-4-10-15(18)19)7-5-11-23-17(22)14-9-3-2-8-13(14)16(20)21/h2-3,8-9,12H,4-7,10-11H2,1H3,(H,18,19)(H,20,21)/i2D,3D,8D,9D
• InChIKey: IGGGGTKTEAEHSG-HZYQYMQTSA-N

2-(7-Carboxy-4-methylheptoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic Acid for Precision Bioanalysis: Sourcing Specifications and Core Functionality

2-(7-Carboxy-4-methylheptoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic acid, also cataloged as Mono-(7-carboxy-4-methylheptyl) Phthalate-d4, is a deuterium-labeled stable isotope analog of the human phthalate metabolite mono-(7-carboxy-4-methylheptyl) phthalate (cx-MiNP), a secondary metabolite of di-isononyl phthalate (DiNP) [1]. The molecule features a +4 Da mass shift from its non-deuterated counterpart via the substitution of four aromatic ring protons with deuterium atoms, a design that maintains near-identical physicochemical behavior (e.g., ionization efficiency, retention time) while enabling unambiguous mass spectrometric differentiation .

Product Type Deuterated internal standard for cx-MiNP

Mass Shift +4 Da from unlabeled analog

Analytical Workflow Isotope-dilution LC-MS/MS bioanalysis

• [1] Exposome-Explorer. Mono-carboxy-isononyl phthalate (cx-MiNP) (Compound). IARC. http://exposome-explorer.iarc.fr/compounds/1465 View Source

Why Unlabeled or Non-Structurally Matched Internal Standards Compromise Quantitation of 2-(7-Carboxy-4-methylheptoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic Acid Analytes

Analytical methods for phthalate metabolites in biological matrices are exceptionally susceptible to matrix-induced ion suppression and extraction recovery variability. The use of a non-deuterated internal standard, such as the unlabeled cx-MiNP, introduces signal overlap with the target analyte, invalidating any attempt at isotope-dilution mass spectrometry. Similarly, substituting a structurally dissimilar deuterated phthalate (e.g., benzyl benzoate or a different phthalate-d4 isomer) fails to co-elute perfectly with the target cx-MiNP metabolite, thus exposing the analysis to differential matrix effects and inaccurate normalization [1]. Consequently, procurement of a chemically identical, mass-shifted analog is not merely a quality preference but a foundational requirement for generating reproducible, high-confidence quantitative data in complex sample environments.

This deuterated ISTD

Unlabeled cx-MiNP Shares the same mass, causing signal overlap and precluding isotope dilution

Structurally matched +4 Da analog

Non-matched deuterated phthalate May not co-elute, introducing differential matrix effects and normalization bias

• [1] Carrillo JD, Martínez MP, Tena MT. Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry: Use of deuterated phthalates as internal standards. J Chromatogr A. 2008;1181(1-2):125-130. doi:10.1016/j.chroma.2007.12.053 View Source

Product-Specific Evidence: Differentiating 2-(7-Carboxy-4-methylheptoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic Acid from Unlabeled and Alternative Internal Standards

Isotopic Purity Defines Usable Dynamic Range vs. Unlabeled Standard

The baseline procurement specification that immediately separates this compound from generic or lower-grade alternatives is its certified isotopic purity. Vendors supply 2-(7-Carboxy-4-methylheptoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic acid with a minimum chemical purity of 98% . This level of deuteration ensures that the residual unlabeled (M+0) signal in the internal standard channel remains below 2%, which directly preserves the linearity and lower limit of quantitation (LLOQ) in LC-MS/MS assays. In contrast, an unlabeled standard offers no mass differentiation and is fundamentally unusable for isotope-dilution workflows in complex matrices where signal deconvolution is required.

Isotopic Purity

Class-level inference

≥98% chemical purity

Preserves LLOQ and linearity in isotope-dilution assays

Vendor specification; verify for method

Evidence Dimension	Isotopic purity
Target Compound Data	≥98% chemical purity
Comparator Or Baseline	Unlabeled cx-MiNP (0% isotopic enrichment)
Quantified Difference	Minimum 98% isotopic enrichment vs. 0% enrichment
Conditions	Vendor specification (e.g., InvivoChem) for product acceptance; basis for LC-MS/MS method validation

Why This Matters

Procurement of a compound with certified isotopic purity ≥98% is the minimal gating criterion for enabling accurate peak integration and low-abundance quantification in biomonitoring studies .

Mass Shift Validation to Eliminate Endogenous Interference

The substitution of four aromatic protons with deuterium confers a nominal mass increase of +4 Da, shifting the molecular ion of the target compound from 322.35 g/mol (unlabeled cx-MiNP) to 326.38 g/mol for this deuterated analog [1]. This +4 Da shift provides a distinct analytical window for selective reaction monitoring (SRM) or multiple reaction monitoring (MRM) that is free from the native endogenous signal of cx-MiNP present in human urine and serum. In contrast, an unlabeled internal standard would co-elute and co-fragment within the same mass window, precluding accurate quantitation of the endogenous metabolite.

Mass Shift

Cross-study comparable

+4.03 Da (326.38 g/mol)

Separates from endogenous analyte signal

Enables selective monitoring in complex matrices

Evidence Dimension	Molecular weight (nominal mass)
Target Compound Data	326.38 g/mol (M+4)
Comparator Or Baseline	Unlabeled cx-MiNP: 322.35 g/mol (M+0)
Quantified Difference	+4.03 Da mass shift
Conditions	Theoretical calculation based on molecular formula; validated by LC-MS/MS in negative ion mode

Why This Matters

The +4 Da shift eliminates signal crosstalk between the internal standard and the native analyte, a prerequisite for quantitating endogenous phthalate metabolites at sub-ng/mL levels in human biomonitoring [1].

• [1] Kato K, Silva MJ, Needham LL, Calafat AM. Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2005;814(2):355-360. doi:10.1016/j.jchromb.2004.10.056 View Source

Matrix Effect Normalization Enabled by Deuterated Analog vs. Non-Deuterated Surrogates

In headspace solid-phase microextraction GC-MS analysis of complex matrices like wine, deuterated phthalate internal standards enable matrix-error free quantitation without standard addition, achieving relative standard deviation (RSD) values of 0.24–4.6% under intermediate precision conditions, with detection limits below 35 ng/L and recovery around 100% [1]. In contrast, non-deuterated surrogates such as benzyl benzoate fail to correct for matrix effects, requiring labor-intensive standard addition calibration. The target compound, as a chemically identical deuterated analog, co-elutes precisely with the native cx-MiNP analyte and experiences identical matrix-induced ion suppression, thereby normalizing the response ratio and eliminating matrix bias.

Matrix Effect Correction

Class-level inference

RSD 0.24–4.6%, LOD <35 ng/L

vs. benzyl benzoate: standard addition required

Normalizes ion suppression without matrix-matched calibration

Based on HS-SPME-GC-MS in wine; verify in target matrix

Evidence Dimension	Analytical precision and accuracy in complex matrices
Target Compound Data	RSD 0.24–4.6%, LOD <35 ng/L, recovery ~100% (inferred for class)
Comparator Or Baseline	Non-deuterated surrogate (benzyl benzoate): matrix effect present; standard addition required
Quantified Difference	Statistically equal calibration slopes across synthetic, white, rosé, and red wines using deuterated phthalates vs. slope variation with benzyl benzoate
Conditions	HS-SPME-GC-MS analysis of phthalates in wine; deuterated phthalate internal standards vs. benzyl benzoate surrogate

Why This Matters

Procurement of a structurally matched deuterated internal standard directly translates to reduced method development time and higher sample throughput by eliminating the need for matrix-matched calibration or standard addition in complex biological and environmental matrices [1].

• [1] Carrillo JD, Martínez MP, Tena MT. Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry: Use of deuterated phthalates as internal standards. J Chromatogr A. 2008;1181(1-2):125-130. doi:10.1016/j.chroma.2007.12.053 View Source

Validated Applications for 2-(7-Carboxy-4-methylheptoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic Acid in Human Biomonitoring and Environmental Exposure Assessment

Quantitative Human Biomonitoring of DiNP Exposure via Urinary cx-MiNP

This deuterated standard enables isotope-dilution LC-MS/MS quantification of urinary mono-carboxy-isononyl phthalate (cx-MiNP), the primary oxidative metabolite of di-isononyl phthalate (DiNP). Because cx-MiNP is present endogenously in human urine at low ng/mL concentrations, the +4 Da mass shift provided by the deuterated analog permits baseline-resolved detection and accurate quantification without interference from the native analyte signal. This approach supports large-scale epidemiological studies assessing population exposure to DiNP plasticizers [1].

Standardization of Phthalate Metabolite Panels in Clinical Research

When integrated into multi-analyte LC-MS/MS panels (e.g., with MEP, MiBP, and MEOHP deuterated analogs), 2-(7-Carboxy-4-methylheptoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic acid serves as the matched internal standard for the cx-MiNP channel. This enables simultaneous, high-throughput quantitation of a comprehensive phthalate exposure profile from a single urine aliquot. The use of structurally matched deuterated internal standards for each metabolite ensures that each analyte channel is individually corrected for extraction recovery and matrix effects, yielding robust inter-laboratory reproducibility and data comparability across multi-center studies [1].

Method Development and Validation for Environmental Monitoring

The compound's proven class-level performance in eliminating matrix effects enables its use in environmental sample analysis (e.g., wastewater, biosolids) where cx-MiNP and related phthalate metabolites require trace-level quantitation. The internal standard compensates for complex matrix interferences from dissolved organic matter and co-extractives, allowing single-point calibration to replace multi-point standard addition, thereby significantly accelerating method throughput and reducing solvent and labor consumption in environmental compliance monitoring workflows [1].

Application

Selection Property

Validation Focus

Urinary cx-MiNP biomonitoring research

+4 Da mass shift for isotope dilution

Endogenous metabolite signal differentiation

Multi-analyte phthalate exposure panels

Structurally matched co-elution behavior

Inter-analyte normalization and matrix effect review

Environmental trace-level monitoring research

Matrix effect compensation

Single-point calibration assessment

• [1] Kato K, Silva MJ, Needham LL, Calafat AM. Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2005;814(2):355-360. doi:10.1016/j.jchromb.2004.10.056 View Source